Cas no 2228336-06-7 (2-(4-ethylcyclohexyl)oxirane)

2-(4-Ethylcyclohexyl)oxirane is a cycloaliphatic epoxide compound characterized by its reactive oxirane ring and 4-ethylcyclohexyl substituent. This structure imparts stability and controlled reactivity, making it suitable for applications in specialty polymer synthesis, coatings, and adhesives. The ethyl group enhances solubility in organic matrices, while the epoxide functionality allows for cross-linking with amines, acids, or anhydrides, enabling tailored material properties. Its cycloaliphatic backbone contributes to improved thermal and chemical resistance in cured systems. The compound is typically utilized as an intermediate in high-performance epoxy formulations, where low viscosity and compatibility with other resins are advantageous. Proper handling requires standard epoxide safety precautions due to its potential skin and respiratory sensitization.
2-(4-ethylcyclohexyl)oxirane structure
2-(4-ethylcyclohexyl)oxirane structure
Product Name:2-(4-ethylcyclohexyl)oxirane
CAS No:2228336-06-7
MF:C10H18O
MW:154.249323368073
CID:6034854
PubChem ID:165616795
Update Time:2025-06-14

2-(4-ethylcyclohexyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • 2-(4-ethylcyclohexyl)oxirane
    • 2228336-06-7
    • EN300-1810276
    • Inchi: 1S/C10H18O/c1-2-8-3-5-9(6-4-8)10-7-11-10/h8-10H,2-7H2,1H3
    • InChI Key: CVPZVKHDEPYJPP-UHFFFAOYSA-N
    • SMILES: O1CC1C1CCC(CC)CC1

Computed Properties

  • Exact Mass: 154.135765193g/mol
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12.5Ų

2-(4-ethylcyclohexyl)oxirane Pricemore >>

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Additional information on 2-(4-ethylcyclohexyl)oxirane

Comprehensive Analysis of 2-(4-ethylcyclohexyl)oxirane (CAS No. 2228336-06-7): Properties, Applications, and Industry Trends

The chemical compound 2-(4-ethylcyclohexyl)oxirane (CAS No. 2228336-06-7) has garnered significant attention in recent years due to its unique structural properties and versatile applications across multiple industries. As a specialized epoxide derivative, this molecule features an oxirane ring attached to a 4-ethylcyclohexyl moiety, making it particularly valuable for synthetic chemistry and material science applications. Researchers and manufacturers alike are increasingly exploring its potential, especially in light of growing demand for high-performance intermediates and custom synthesis solutions.

From a molecular standpoint, 2-(4-ethylcyclohexyl)oxirane demonstrates remarkable stability while maintaining reactivity at the epoxide group, a characteristic that has made it particularly interesting for ring-opening reactions and polymer modifications. The compound's CAS No. 2228336-06-7 serves as a crucial identifier in chemical databases and regulatory documentation, ensuring precise communication among researchers and compliance with international standards. Recent patent filings and scientific publications suggest expanding applications in advanced material development, particularly where controlled cross-linking or surface modification is required.

The current market for epoxide compounds like 2-(4-ethylcyclohexyl)oxirane reflects broader industry trends toward specialty chemicals with tailored properties. Environmental considerations and the push for sustainable chemistry solutions have led to increased scrutiny of synthetic pathways, with many researchers investigating greener methods for producing such intermediates. The compound's balanced lipophilicity and reactivity profile make it especially relevant for formulation chemistry, where precise control over molecular interactions is paramount.

Analytical characterization of CAS No. 2228336-06-7 typically involves advanced techniques such as GC-MS, NMR spectroscopy, and HPLC purity analysis, reflecting the compound's importance in high-value applications. Quality control protocols for 2-(4-ethylcyclohexyl)oxirane have become increasingly stringent as its use expands into pharmaceutical intermediates and electronic materials, where impurity profiles can significantly impact downstream performance. These developments align with growing industry demands for ultra-high purity chemicals across multiple sectors.

Looking ahead, the scientific community anticipates continued innovation surrounding 2-(4-ethylcyclohexyl)oxirane and related cyclohexyl epoxides. Emerging research explores its potential in smart material systems and as a building block for functional polymers. The compound's structural features offer intriguing possibilities for creating materials with tailored thermal and mechanical properties, particularly in applications requiring specific surface energy characteristics or controlled release behaviors. As synthetic methodologies advance, we expect to see expanded commercial availability and refined technical specifications for this versatile intermediate.

For researchers and procurement specialists, understanding the stability profile and handling requirements of CAS No. 2228336-06-7 remains essential. Proper storage conditions typically involve protection from moisture and oxygen, with many suppliers offering specialized packaging solutions to maintain product integrity. The compound's growing importance in R&D applications has also spurred development of customized analytical services and technical support packages from leading chemical providers, reflecting the evolving needs of end-users across academia and industry.

In conclusion, 2-(4-ethylcyclohexyl)oxirane represents an important addition to the toolkit of synthetic chemists and materials scientists. Its unique combination of structural features and reactivity continues to inspire innovative applications across diverse fields. As research progresses and industrial adoption expands, this compound (identified by CAS No. 2228336-06-7) will likely play an increasingly prominent role in the development of next-generation materials and specialty chemical solutions, particularly in sectors prioritizing performance and precision at the molecular level.

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